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Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290

Tetrabutylammonium Benzoate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium benzoate is a quaternary ammonium salt that has garnered significant
interest in various scientific fields. Its unique combination of a bulky, lipophilic
tetrabutylammonium cation and a benzoate anion imparts a range of useful chemical and
physical properties. This technical guide provides an in-depth overview of the core chemical
properties, structure, and applications of tetrabutylammonium benzoate, with a focus on its
role as a phase-transfer catalyst and its emerging biological activities. Detailed experimental
methodologies and data are presented to support its practical application in research and
development.

Chemical Properties and Structure

Tetrabutylammonium benzoate is a white to off-white crystalline solid. Its structure consists of
a central nitrogen atom bonded to four butyl groups, forming a large, nonpolar cation, which is
ionically bonded to the carboxylate anion of benzoic acid.

Physicochemical Properties
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The key physicochemical properties of tetrabutylammonium benzoate are summarized in the
table below for easy reference and comparison.

Property Value Source
Molecular Formula C23H41NO2

Molecular Weight 363.58 g/mol

Appearance White to colorless or almost

white crystalline powder

Melting Point 64-68 °C
Boiling Point 425.5 °C at 760 mmHg
N Soluble in acetonitrile (0.1
Solubility
g/mL, clear, colorless)
WGYONVRIGWHMKV-
INChl Key
UHFFFAOYSA-M
CCCC--INVALID-LINK--
SMILES (CCceC)ccee.o=C([O-])clccc
ccl
CAS Number 18819-89-1

Chemical Structure

The chemical structure of tetrabutylammonium benzoate, illustrating the ionic interaction
between the tetrabutylammonium cation and the benzoate anion, is depicted below.
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Caption: Chemical structure of tetrabutylammonium benzoate.

Experimental Protocols
Synthesis of Tetrabutylammonium Benzoate via
Metathesis Reaction

Tetrabutylammonium benzoate can be synthesized through a metathesis (ion exchange)
reaction between tetrabutylammonium bromide and sodium benzoate in a biphasic system.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b099290?utm_src=pdf-body-img
https://www.benchchem.com/product/b099290?utm_src=pdf-body
https://www.benchchem.com/product/b099290?utm_src=pdf-body
https://www.benchchem.com/product/b099290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

o Tetrabutylammonium bromide (1 equivalent)

e Sodium benzoate (1.2 equivalents)

e Dichloromethane (DCM)

» Deionized water

e Magnesium sulfate (anhydrous)

 Brine solution

Procedure:

 Dissolve tetrabutylammonium bromide in dichloromethane.
» Dissolve sodium benzoate in deionized water.

o Combine the two solutions in a separatory funnel and shake vigorously for 1-2 hours at room
temperature.

o Allow the layers to separate. The organic layer contains the tetrabutylammonium
benzoate.

o Separate the organic layer and wash it with brine to remove any remaining water-soluble
impurities.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the solution to remove the drying agent.

* Remove the solvent (dichloromethane) under reduced pressure using a rotary evaporator to
yield the crude product.

e The crude product can be further purified by recrystallization from a suitable solvent system,
such as ethyl acetate/hexanes.
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Caption: Workflow for the synthesis of tetrabutylammonium benzoate.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: A sample of tetrabutylammonium benzoate is dissolved in a deuterated solvent
(e.g., CDCIs). The *H NMR spectrum is acquired on a 400 or 500 MHz spectrometer.
Expected signals include multiplets for the butyl chains of the tetrabutylammonium cation
and signals in the aromatic region for the benzoate anion.

e 13C NMR: A sample is dissolved in a deuterated solvent (e.g., CDCIs). The 3C NMR
spectrum is acquired on a 100 or 125 MHz spectrometer. The spectrum will show
characteristic peaks for the carbon atoms of the butyl chains and the benzoate ring.

Fourier-Transform Infrared (FTIR) Spectroscopy:

o A small amount of the solid sample is mixed with KBr powder and pressed into a pellet. The
FTIR spectrum is recorded. Key characteristic peaks include C-H stretching vibrations from
the alkyl chains and the aromatic ring, and a strong carbonyl (C=0) stretching vibration from
the benzoate group.

Mass Spectrometry (MS):

o Electrospray ionization (ESI) mass spectrometry is a suitable technique. The sample is
dissolved in a suitable solvent (e.g., acetonitrile) and introduced into the mass spectrometer.
In positive ion mode, the peak for the tetrabutylammonium cation ([M]*) would be observed.
In negative ion mode, the peak for the benzoate anion ([M]~) would be detected.
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Applications in Research and Drug Development
Phase-Transfer Catalysis

A primary application of tetrabutylammonium benzoate is as a phase-transfer catalyst (PTC).
It facilitates the transfer of the benzoate anion from an aqueous or solid phase into an organic
phase, enabling reactions between immiscible reactants. This enhances reaction rates and
yields in various organic syntheses, such as esterifications and alkylations.

Biological Activity

Recent studies have highlighted the biological activities of tetrabutylammonium benzoate,
particularly its antimicrobial properties. As a quaternary ammonium compound (QAC), it can
interact with and disrupt the cell membranes of microorganisms. This property is being
explored for the development of new antimicrobial agents. Some research also indicates
potential cytotoxicity against certain cancer cell lines.

Mechanism of Antimicrobial Action

The antimicrobial activity of tetrabutylammonium benzoate is primarily attributed to its ability
to disrupt the integrity of the bacterial cell membrane. The positively charged
tetrabutylammonium cation interacts with the negatively charged components of the bacterial
cell membrane, such as phospholipids and teichoic acids. The lipophilic butyl chains then
penetrate the hydrophobic core of the membrane, leading to its disorganization, increased
permeability, and eventual cell lysis.
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Caption: Proposed mechanism of antimicrobial action.

Conclusion

Tetrabutylammonium benzoate is a versatile compound with well-defined chemical properties
and a straightforward synthetic route. Its utility as a phase-transfer catalyst is well-established,
and its potential as a biologically active agent is an expanding area of research. This guide
provides a foundational understanding for scientists and professionals working with or
considering the use of tetrabutylammonium benzoate in their research and development
endeavors. Further investigation into its specific biological mechanisms of action and potential
therapeutic applications is warranted.
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 To cite this document: BenchChem. [Tetrabutylammonium benzoate chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099290#tetrabutylammonium-benzoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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